Cas no 1948-48-7 (β-Glutamic Acid)

• Product Name: β-Glutamic Acid
• CAS No: 1948-48-7
• MF: C₅H₉NO₄
• MW: 147.129261732101
• MDL: MFCD00056698
• CID: 183729
• PubChem ID: 73064
• Update Time: 2025-10-28

β-Glutamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminopentanedioic acid
• B-GLUTAMIC ACID
• Pentanedioic acid,3-amino-
• Β-GLUTAMIC ACID
• 3-Aminoglutarate
• 3-Aminoglutaric acid
• 3-aminopentane-1,5-dioic acid
• 3-aminopentanedioate
• Isoglutamate
• beta-Glutamic acid
• Isoglutamic acid
• beta-Aminoglutaric acid
• GLUTAMIC ACID, BETA
• Pentanedioic acid, 3-amino-
• 3-azanylpentanedioic acid
• NSC341646
• beta Glutamic acid
• beta-homoaspartic acid
• I(2)-Glutamic acid
• BETA-HOMOASPARTATE
• Pentanedioicacid,3-amino-
• BDBM92996
• BBJIPMIXTXKYLZ-UH
• MFCD00056698
• SCHEMBL288510
• CHEBI:28791
• HY-W107585
• NSC-341646
• BETA-HOMOASPARTICACID
• FT-0650581
• A880177
• Q27103900
• 3-AMINOPENTANEDIOICACID
• UNII-SFG5X9C3DQ
• W-204212
• BBJIPMIXTXKYLZ-UHFFFAOYSA-N
• DTXSID30173130
• FD10075
• 1948-48-7
• SFG5X9C3DQ
• DS-16434
• AKOS006282078
• SY239922
• (2)-Glutamic acid
• BAA94848
• .BETA.-GLUTAMIC ACID
• C05574
• NSC 341646
• .BETA.-AMINOGLUTARIC ACID
• EN300-109490
• CS-0161137
• DB-008835
• β-Glutamic Acid

• MDL： MFCD00056698
• Inchi： 1S/C5H9NO4/c6-3(1-4(7)8)2-5(9)10/h3H,1-2,6H2,(H,7,8)(H,9,10)
• InChI Key： BBJIPMIXTXKYLZ-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 147.05300
• Monoisotopic Mass: 147.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -3.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 329.8±32.0 °C at 760 mmHg
• Flash Point: 153.3±25.1 °C
• Refractive Index: 1.522
• PSA: 100.62000
• LogP: -0.03660
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

β-Glutamic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on β-Glutamic Acid

Properties and Applications of β-Glutamic Acid (CAS No. 1948-48-7)

β-Glutamic Acid, with the chemical formula C₅H₉NO₄ and CAS number 1948-48-7, is a non-essential amino acid that plays a crucial role in various biological processes. This compound is widely recognized for its involvement in neurotransmitter synthesis, enzyme function, and as a precursor in the production of important biochemicals. Its unique structural properties make it a valuable component in pharmaceuticals, nutraceuticals, and industrial applications.

The molecular structure of β-Glutamic Acid features an α-carboxyl group and an β-amino group, which contribute to its versatility in biochemical reactions. Unlike L-glutamic acid, which is commonly found in proteins, β-Glutamic Acid has a different configuration that allows it to participate in distinct metabolic pathways. This difference has been the subject of extensive research, particularly in understanding its role in brain function and immune response modulation.

Recent studies have highlighted the significance of β-Glutamic Acid in the synthesis of γ-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system. The conversion of β-Glutamic Acid to GABA involves enzymatic pathways that are tightly regulated, underscoring its importance in maintaining neural homeostasis. Research published in leading journals such as the *Journal of Neurochemistry* has demonstrated that adequate levels of β-Glutamic Acid can enhance GABAergic signaling, potentially offering therapeutic benefits for conditions related to anxiety and epilepsy.

In addition to its neurological roles, β-Glutamic Acid has been investigated for its potential applications in cancer therapy. Studies indicate that it can modulate immune responses by influencing the activity of T-cells and other immune cells. A groundbreaking study published in *Nature Immunology* showed that β-Glutamic Acid supplementation can enhance the efficacy of certain immunotherapies by promoting the proliferation of cytotoxic T-lymphocytes. This finding opens new avenues for developing combination therapies that leverage the immunomodulatory properties of β-Glutamic Acid.

The compound's utility extends beyond biomedicine into industrial applications. For instance, β-Glutamic Acid is used as a precursor in the synthesis of N-vinylpyrrolidone (NVP), a monomer widely employed in polymer production. Its role as a building block for synthetic polymers underscores its importance in material science. Furthermore, advancements in green chemistry have led to more sustainable methods for producing β-Glutamic Acid, reducing reliance on traditional petrochemical feedstocks.

From a nutritional perspective, β-Glutamic Acid is often included in dietary supplements due to its ability to support brain health and cognitive function. It is also used as an additive in animal feed to improve metabolic health and growth performance. The growing demand for natural and bioactive compounds has driven innovation in extraction and purification techniques for β-Glutamic Acid, ensuring high-quality products for these applications.

The safety profile of β-Glutamic Acid has been thoroughly evaluated through numerous toxicological studies. Research indicates that it is well-tolerated at recommended dosages and does not exhibit significant adverse effects. However, as with any biochemical compound, proper dosage and administration guidelines should be followed to maximize benefits while minimizing potential risks.

Future research directions for β-Glutamic Acid include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that it may help protect against neuronal damage by reducing oxidative stress and inflammation. Additionally, investigating its interactions with other bioactive molecules could uncover novel therapeutic strategies.

In conclusion, β-Glutamic Acid (CAS No. 1948-48-7) is a multifaceted compound with significant implications across multiple domains. Its involvement in neurotransmitter synthesis, immune modulation, and industrial applications highlights its versatility and importance. As research continues to uncover new insights into its mechanisms of action, the potential uses for this compound are likely to expand further.